Cas no 61671-56-5 ((8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione)

(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione structure

61671-56-5 structure

Product Name:(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione

CAS No:61671-56-5

Molecular Formula:C₂₁H₂₈O₄

Molecular Weight:344.4446

CID:837333

PubChem ID:44418781

(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Properties

Names and Identifiers

- Pregna-4,6-diene-3,12-dione,20,21- dihydroxy-,(20S)-
- Neridienone B
- (20S)-20,21-Dihydroxypregna-4,6-diene-3,12-dione
- [ "" ]
- (8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclope
- 61671-56-5
- AKOS032948805
- (8R,9S,10R,13S,14S,17S)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
- CHEMBL219812
- FS-8881
- AKOS040762114
- (8R,9S,10R,13S,14S,17S)-17-((1S)-1,2-dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta(a)phenanthrene-3,12-dione
- Neridiene b
- NERIDIENONE B
- +Expand
- InChIKey： NCBLKWGLSQARQJ-AJSMQFCVSA-N
- Inchi： 1S/C21H28O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(24)11-22)21(15,2)19(25)10-17(14)20/h3-4,9,14-18,22,24H,5-8,10-11H2,1-2H3/t14-,15+,16?,17+,18?,20-,21-/m0/s1
- SMILES： O=C1C([H])([H])[C@@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])=C3C([H])=C([H])[C@@]2([H])[C@@]2([H])C([H])([H])C([H])([H])C([H])(C([H])(C([H])([H])O[H])O[H])[C@]21C([H])([H])[H])=O

Computed Properties

Exact Mass: 344.19900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 344.19875937g/mol
Heavy Atom Count: 25
Complexity: 677
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 74.6

Experimental Properties

LogP: 2.44270
PSA: 74.60000
Boiling Point: 568.1±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±3.5 mmHg at 25°C
Flash Point: 311.4±26.6 °C
Color/Form: Powder
Density: 1.2±0.1 g/cm3

(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG74852-5mg	Neridienone B	61671-56-5	98% by HPLC	5mg	$770.00	2024-04-19
TargetMol Chemicals	TN4649-5 mg	Neridienone B	61671-56-5	98%	5mg	￥ 3,560
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N26800-5mg	(20S)-20,21-Dihydroxypregna-4,6-diene-3,12-dione	61671-56-5		5mg	¥5120.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4649-1 mg	Neridienone B	61671-56-5		1mg	￥2595.00	2022-04-26

(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:61671-56-5)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Related Literature

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61671-56-5 ((8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione) Related Products

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